Cas no 2228083-35-8 (methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate
• CAS No: 2228083-35-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6283632
• PubChem ID: 165638684
• Update Time: 2025-05-23

methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate
• methyl 2-amino-2-[1-(6-methylpyridin-2-yl)cyclopropyl]acetate
• 2228083-35-8
• EN300-1808822

• Inchi： 1S/C12H16N2O2/c1-8-4-3-5-9(14-8)12(6-7-12)10(13)11(15)16-2/h3-5,10H,6-7,13H2,1-2H3
• InChI Key： UNWKPBKRAIBSIA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CC=C(C)N=2)CC1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate

Methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate (CAS No. 2228083-35-8): A Comprehensive Overview

Methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate (CAS No. 2228083-35-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry and drug discovery. Its unique structural features, including the presence of an amino group, a cyclopropyl moiety, and a 6-methylpyridine substituent, make it a subject of intense interest for researchers exploring novel therapeutic agents.

The CAS number 2228083-35-8 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This systematic naming convention is crucial in the scientific community to avoid ambiguity and ensure accurate communication among researchers. The compound's molecular formula, C₁₁H₁₆N₂O₂, reflects its complex composition and the diverse functional groups it incorporates.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motifs present in methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate make it a potential candidate for such applications. Specifically, the 6-methylpyridine ring is known to interact with various biological targets, including enzymes and receptors, which are pivotal in disease mechanisms.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopropyl group introduces rigidity to the molecule, which can enhance binding affinity to biological targets. Additionally, the amino group provides a site for further functionalization, allowing researchers to modify the compound's properties to optimize its pharmacological activity. These features have made methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate a focal point in computational chemistry studies aimed at predicting its interactions with biological systems.

Recent advancements in computational methods have enabled researchers to simulate the behavior of complex molecules like methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate in virtual environments. These simulations have provided valuable insights into how the compound might interact with enzymes and receptors at the molecular level. For instance, studies have suggested that the 6-methylpyridine moiety could bind to specific pockets on target proteins, potentially modulating their activity. Such findings are crucial for designing experiments aimed at validating these interactions in vitro and in vivo.

The synthesis of methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired structural features.

Given its promising pharmacological profile, methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate has been investigated in several preclinical studies. These studies aim to evaluate its efficacy and safety profile before moving into clinical trials. Preliminary results have shown that the compound exhibits desirable pharmacokinetic properties, including good solubility and bioavailability. Furthermore, early toxicology studies suggest that it is well-tolerated at relevant doses.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate. By analyzing vast datasets of chemical structures and biological responses, these technologies can predict the potential activity of compounds with remarkable accuracy. This approach has not only streamlined the initial screening process but also provided new insights into how structural modifications can enhance pharmacological properties.

Future research directions for methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate include exploring its potential as an intermediate in multi-target drug design. The ability to modulate multiple biological pathways simultaneously can lead to more effective therapeutic interventions. Additionally, investigating its interactions with protein-protein interfaces may uncover new mechanisms for treating complex diseases.

The development of novel pharmaceutical agents relies heavily on collaborations between academic researchers and industry scientists. The case of methyl 2-amino-2-1-(6-methylpyridin-2-yl)cyclopropylacetate exemplifies how interdisciplinary approaches can drive innovation in medicinal chemistry. By combining expertise from synthetic chemistry, computational biology, and pharmacology, researchers can accelerate the discovery of new drugs that address unmet medical needs.

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